Cas no 1499473-94-7 (3-ethyl-1,2-oxazole-4-carbaldehyde)

• Product Name: 3-ethyl-1,2-oxazole-4-carbaldehyde
• CAS No: 1499473-94-7
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD28968314
• CID: 4602510
• PubChem ID: 83478669
• Update Time: 2025-05-20

3-ethyl-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1,2-oxazole-4-carbaldehyde
• 4-Isoxazolecarboxaldehyde, 3-ethyl-

• MDL： MFCD28968314
• Inchi： 1S/C6H7NO2/c1-2-6-5(3-8)4-9-7-6/h3-4H,2H2,1H3
• InChI Key： LWAMTBMTSYIUNG-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(CC)=N1

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-ethyl-1,2-oxazole-4-carbaldehyde

Comprehensive Overview of 3-Ethyl-1,2-oxazole-4-carbaldehyde (CAS No. 1499473-94-7)

3-Ethyl-1,2-oxazole-4-carbaldehyde (CAS No. 1499473-94-7) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. This oxazole derivative features an aldehyde functional group at the 4-position and an ethyl substituent at the 3-position, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₆H₇NO₂, and precise structure have been validated via NMR and mass spectrometry, aligning with the growing demand for high-purity building blocks in drug discovery.

Recent studies highlight the compound’s role in developing small-molecule inhibitors targeting inflammation and metabolic disorders. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology and autoimmune disease therapeutics. The aldehyde group’s reactivity enables efficient conjugation with amines or hydrazines, facilitating the creation of Schiff bases or hydrazone derivatives—key motifs in medicinal chemistry. This aligns with trending searches like "oxazole applications in drug design" and "CAS 1499473-94-7 supplier," reflecting industrial and academic interest.

From a synthetic perspective, 3-Ethyl-1,2-oxazole-4-carbaldehyde is often prepared via cyclization reactions of β-keto esters or through Pechmann-type condensations. Its stability under ambient conditions makes it suitable for scalable production, addressing queries such as "scalable oxazole synthesis" frequently encountered in patent literature. Analytical data, including HPLC purity (>98%) and characteristic IR absorption bands (C=O stretch at ~1700 cm⁻¹), further underscore its utility in high-throughput screening libraries.

Environmental and regulatory considerations are also critical. The compound’s low ecotoxicity profile, as indicated by OECD 420 tests, positions it favorably for green chemistry initiatives. This resonates with current trends like "sustainable heterocyclic synthesis" and "non-hazardous chemical intermediates," which dominate academic forums and industry whitepapers. Moreover, its compatibility with microwave-assisted synthesis techniques aligns with energy-efficient methodologies sought after in modern labs.

In material science, 1499473-94-7 has emerged as a precursor for functionalized polymers and photoactive materials. Its incorporation into conjugated systems enhances electron mobility, a property leveraged in organic electronics—a sector experiencing exponential growth. Searches for "oxazole-based OLED materials" or "CAS 1499473-94-7 price" reflect cross-disciplinary applications, from optoelectronics to catalysis.

To address common queries about availability, 3-Ethyl-1,2-oxazole-4-carbaldehyde is supplied by major chemical vendors under strict quality control (e.g., GC-MS batch certification). Storage recommendations (2–8°C under inert atmosphere) and handling guidelines are provided to ensure longevity, catering to FAQs like "how to store oxazole aldehydes." Its compatibility with automated synthesis platforms also makes it a fit for AI-driven molecular design workflows, a burgeoning niche in computational chemistry.

In summary, CAS No. 1499473-94-7 represents a multifaceted tool for innovators across life sciences and materials engineering. Its balanced reactivity, sustainability profile, and adaptability to cutting-edge methodologies (e.g., flow chemistry) ensure its relevance in solving contemporary challenges, from drug resistance to renewable energy storage. As research evolves, this compound is poised to remain a cornerstone in next-generation chemical innovation.